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Compound of Interest

Compound Name: 6-Fluoro-4-methylpyridin-2-amine

CAS No.: 1393557-04-4

Cat. No.: B1445205

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Fluoro-4-methylpyridin-2-amine is a substituted aminopyridine that holds significant

interest for medicinal chemistry and drug discovery. Its structure, which combines a pyridine

scaffold with a reactive amino group, a methyl substituent, and a fluorine atom, makes it a

versatile building block for the synthesis of more complex molecules. The strategic placement

of the fluorine atom can significantly influence the pharmacokinetic and pharmacodynamic

properties of a parent molecule, including metabolic stability, binding affinity, and bioavailability.

This guide provides a comprehensive overview of the molecular structure, properties, and

potential applications of 6-Fluoro-4-methylpyridin-2-amine, with a focus on its relevance to

researchers in the pharmaceutical sciences.

Molecular Structure and Properties
The fundamental characteristics of 6-Fluoro-4-methylpyridin-2-amine are summarized in the

table below.
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Property Value Source

Chemical Formula C₆H₇FN₂ [1]

Molecular Weight 126.13 g/mol [1]

CAS Number 1393557-04-4 [1]

SMILES CC1=CC(=NC(=C1)F)N [1]

The structure of 6-Fluoro-4-methylpyridin-2-amine is based on a central pyridine ring. A

primary amine group is located at position 2, a methyl group at position 4, and a fluorine atom

at position 6. This arrangement of substituents influences the electron distribution within the

aromatic ring and the overall chemical reactivity of the molecule.

A 2D representation of the molecular structure.

Spectroscopic Characterization (Predicted)
While specific experimental spectra for 6-Fluoro-4-methylpyridin-2-amine are not readily

available in the public domain, its spectroscopic features can be predicted based on the

analysis of its functional groups and comparison with similar structures.

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the

amine protons, and the methyl protons. The chemical shifts and coupling patterns will be

influenced by the electron-donating amino group and the electron-withdrawing fluorine atom.

The two aromatic protons will likely appear as singlets or narrow doublets due to the

substitution pattern. The methyl protons will appear as a singlet, and the amine protons as a

broad singlet.

¹³C NMR Spectroscopy
The carbon NMR spectrum will display six distinct signals corresponding to the six carbon

atoms in the molecule. The carbon atoms attached to the fluorine and nitrogen atoms will show

characteristic chemical shifts and coupling constants (J-coupling) with the respective

heteroatoms.
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Infrared (IR) Spectroscopy
The IR spectrum of 6-Fluoro-4-methylpyridin-2-amine is predicted to exhibit characteristic

absorption bands for the N-H stretching of the primary amine (two bands in the region of 3300-

3500 cm⁻¹), C-H stretching of the aromatic ring and the methyl group, and C=C and C=N

stretching vibrations of the pyridine ring.[2] A C-F stretching vibration is also expected.

Mass Spectrometry
The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight

of the compound (126.13 g/mol ). The fragmentation pattern will be influenced by the stability of

the pyridine ring and the nature of the substituents.

Synthesis
A plausible synthetic route to 6-Fluoro-4-methylpyridin-2-amine can be conceptualized based

on established methods for the synthesis of fluorinated pyridines. One potential approach

involves the fluorination of a suitable precursor, such as a chlorinated or brominated

aminopyridine.

Proposed Synthetic Pathway

2-Amino-4-methyl-6-chloropyridine 6-Fluoro-4-methylpyridin-2-amine
Fluorinating Agent (e.g., KF)

Click to download full resolution via product page

A potential synthetic route to the target molecule.

A detailed experimental protocol would require optimization of reaction conditions, including the

choice of fluorinating agent, solvent, temperature, and reaction time. A general procedure could

involve heating 2-amino-6-chloro-4-methylpyridine with a source of fluoride, such as potassium

fluoride, in a high-boiling aprotic polar solvent. Purification would likely be achieved through

chromatographic techniques.

Applications in Research and Drug Development
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Substituted aminopyridines are privileged scaffolds in medicinal chemistry, appearing in

numerous approved drugs and clinical candidates. The introduction of a fluorine atom can

enhance a molecule's therapeutic potential. While specific biological activities for 6-Fluoro-4-
methylpyridin-2-amine are not extensively documented, its structural motifs suggest several

areas of potential application.

As a Synthetic Intermediate: This compound is primarily valuable as a building block for the

synthesis of more complex molecules. The amino group can be readily functionalized to

introduce a wide range of substituents, enabling the exploration of structure-activity

relationships in drug discovery programs.

Inhibitors of Nitric Oxide Synthase (iNOS): Closely related 6-substituted 2-amino-4-

methylpyridine analogues have been investigated as inhibitors of inducible nitric oxide

synthase (iNOS), an enzyme implicated in inflammatory processes.[3] The fluorine atom in 6-
fluoro-4-methylpyridin-2-amine could modulate the potency and selectivity of such

inhibitors.

Safety and Handling
Specific safety and toxicity data for 6-Fluoro-4-methylpyridin-2-amine are not available.

However, based on the data for structurally similar aminopyridines, caution should be exercised

when handling this compound. Related compounds are known to be toxic if swallowed or in

contact with skin, and can cause skin and eye irritation.[4] It is recommended to handle this

compound in a well-ventilated fume hood, wearing appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat. For detailed safety information, it is advisable

to consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
6-Fluoro-4-methylpyridin-2-amine is a fluorinated aminopyridine with significant potential as a

building block in medicinal chemistry. Its unique combination of functional groups makes it an

attractive starting material for the synthesis of novel compounds with potential therapeutic

applications. Further research into the synthesis, characterization, and biological evaluation of

this compound and its derivatives is warranted to fully explore its utility in drug discovery and

development.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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